Cas no 1824229-71-1 (N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine)

• Product Name: N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine
• CAS No: 1824229-71-1
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6364880
• PubChem ID: 14730294
• Update Time: 2025-10-28

N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine
• N,N-dimethyl-3-pyrrolidin-2-ylprop-2-yn-1-amine
• SCHEMBL9022376
• 1824229-71-1
• F2147-2783
• AKOS026716012

• Inchi： 1S/C9H16N2/c1-11(2)8-4-6-9-5-3-7-10-9/h9-10H,3,5,7-8H2,1-2H3
• InChI Key： ZPVLKRWFLXAUJC-UHFFFAOYSA-N
• SMILES： N1CCCC1C#CCN(C)C

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine

Recent Advances in the Study of N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine (CAS: 1824229-71-1): A Comprehensive Research Brief

N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine (CAS: 1824229-71-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a pyrrolidine ring with a propargylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

The synthesis of N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The compound's ability to interact with various neurotransmitter systems, particularly the dopaminergic and serotonergic pathways, has been a focal point of recent investigations.

Pharmacological evaluations of N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies indicate moderate affinity for several GPCRs, with particular interest in its interaction with 5-HT receptors. These findings suggest possible applications in neuropsychiatric disorders, though further in vivo studies are required to validate these effects. The compound's metabolic stability and pharmacokinetic profile have also been subjects of recent research, with mixed results indicating the need for structural optimization.

In the context of drug discovery, N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine has been explored as a building block for more complex molecules. Its propargyl group offers convenient points for further chemical modification, making it a versatile intermediate. Recent patent applications have disclosed derivatives of this compound with improved bioavailability and target selectivity, particularly for neurological indications. However, challenges remain in balancing its pharmacological activity with potential toxicity concerns, as highlighted in recent toxicological screenings.

The future research directions for N,N-dimethyl-3-(pyrrolidin-2-yl)prop-2-yn-1-amine appear to be focused on three main areas: further elucidation of its mechanism of action, development of more potent and selective analogs, and exploration of its therapeutic potential in specific disease models. Recent collaborations between academic institutions and pharmaceutical companies suggest growing interest in this compound class, with several preclinical programs reportedly underway. As research progresses, this molecule may offer new insights into the design of novel CNS-active compounds and contribute to the development of innovative therapeutic agents.